5-tert-butyl-N,2,3-trimethyl-N-phenylbenzenesulfonamide

• Molecular Formula: C19H25NO2S
• Molecular Weight: 331.5 g/mol
• IUPAC Name: 5-tert-butyl-N,2,3-trimethyl-N-phenylbenzenesulfonamide
• InChI: InChI=1S/C19H25NO2S/c1-14-12-16(19(3,4)5)13-18(15(14)2)23(21,22)20(6)17-10-8-7-9-11-17/h7-13H,1-6H3
• InChI Key: NFHPOZHZKMILMK-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC(=C1)C(C)(C)C)S(=O)(=O)N(C)C2=CC=CC=C2)C
• Canonical SMILES: CC1=CC(=CC(=C1C)S(=O)(=O)N(C)C2=CC=CC=C2)C(C)(C)C

Description

5-tert-butyl-N,2,3-trimethyl-N-phenylbenzenesulfonamide, commonly known as TBNPA, is a sulfonamide compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. TBNPA is a white crystalline powder that is soluble in organic solvents such as ethanol, acetone, and chloroform.

Mechanism of Action

TBNPA acts as a nucleating agent, which means that it promotes the formation of crystals in a solution. This property has been utilized in the production of various materials, including plastics, where TBNPA is added to the polymer to enhance its mechanical properties. TBNPA also exhibits antibacterial and antifungal properties, which make it a potential candidate for use in the development of new antibiotics and antifungal agents.
Biochemical and Physiological Effects:
Studies have shown that TBNPA can affect the growth and development of various organisms, including plants and animals. In plants, TBNPA has been shown to inhibit the growth of roots and shoots, while in animals, it has been shown to affect the reproductive system and cause developmental abnormalities.

Advantages and Limitations for Lab Experiments

One of the advantages of using TBNPA in lab experiments is its ability to promote the formation of crystals, which can be useful in the production of various materials. However, TBNPA can also be toxic to certain organisms, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on TBNPA. One area of interest is the development of new antibiotics and antifungal agents based on the antibacterial and antifungal properties of TBNPA. Another area of interest is the use of TBNPA in the development of new materials with enhanced mechanical properties. Additionally, further studies are needed to understand the potential health effects of TBNPA on humans and other organisms.

Synthesis Methods

TBNPA can be synthesized through a multi-step process involving the reaction of aniline with tert-butanol, followed by the addition of sulfuric acid and trimethyl orthoformate. The resulting product is then treated with benzenesulfonyl chloride to obtain TBNPA.

Scientific Research Applications

TBNPA has been extensively studied for its potential applications in various fields of scientific research. It has been used as a reagent in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and polymers. TBNPA has also been used as a stabilizer in the production of plastics, rubber, and other materials.